2-{[2-(Trifluoromethyl)-4-pyridinyl]amino}benzenecarboxylic acid

• IUPAC Name: 2-[[2-(trifluoromethyl)pyridin-4-yl]amino]benzoic acid
• InChI: InChI=1S/C13H9F3N2O2/c14-13(15,16)11-7-8(5-6-17-11)18-10-4-2-1-3-9(10)12(19)20/h1-7H,(H,17,18)(H,19,20)
• InChI Key: HBIPTBWKXDEDEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC2=CC(=NC=C2)C(F)(F)F
• Molecular Formula: C13H9F3N2O2
• DSSTOX Substance ID: DTXSID601207461
• Molecular Weight: 282.22 g/mol
• Solubility: >42.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 478068-00-7

Description

“2-{[2-(Trifluoromethyl)-4-pyridinyl]amino}benzenecarboxylic acid” is a chemical compound with the molecular formula C13H9F3N2O2. It is also known as “2-([2-(TRIFLUOROMETHYL)-4-PYRIDINYL]AMINO)BENZENECARBOXYLIC ACID” and "2-{[2-(trifluoromethyl)pyridin-4-yl]amino}benzoic acid".

Synthesis Analysis

The synthesis of trifluoromethylpyridine (TFMP) derivatives, which includes “this compound”, is generally achieved via two main methods. One method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridine ring with a trifluoromethyl group at the 2-position, an amino group at the 4-position, and a benzoic acid group attached to the amino group.

Scientific Research Applications

Chemical Synthesis and Modification

• The compound acts as an intermediate in the synthesis of pharmaceutical products. It is also involved in the conversion of chloro-, bromo-, and iodo(trifluoromethyl)pyridines into carboxylic acids, highlighting its role in chemical transformations and functionalizations (Cottet et al., 2004).

Coordination Polymers and Metal Complexes

• It plays a role in the formation of coordination polymers and metal complexes. For example, its derivatives are used in creating lanthanide coordination polymers with unique topologies (Qin et al., 2005). Similarly, its involvement in the synthesis of various metal–organic frameworks (MOFs) is noted, which are significant for catalytic activities (Safarifard et al., 2015).

Photocatalytic Applications

• Derivatives of this compound are explored for potential solar cell applications, especially in the context of perovskite solar cells. Its ability to improve coupling between surfaces due to its anchoring groups is particularly notable (Lei Zhang et al., 2018).

Organic Synthesis

• It's used in organic synthesis, such as in the preparation of 2-substituted pyrrolidines from alpha-amino acids, demonstrating its versatility in organic chemistry (Boto et al., 2000).

Material Science

• In material science, it's involved in the synthesis of fluorinated diimide-dicarboxylic acids and their solvates, contributing to the development of materials with enhanced thermal and mechanical properties (Chin‐Ping Yang et al., 2004).